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Compound of Interest

Compound Name: Demeton-S-methyl sulfone

Cat. No.: B133068 Get Quote

Demeton-S-methyl Sulfone: A Comprehensive
Technical Review
CAS Number: 17040-19-6

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Demeton-S-methyl sulfone, an organophosphate insecticide, is a significant metabolite of the

systemic pesticide Demeton-S-methyl.[1][2] Its primary mechanism of action involves the

inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system, leading to

neurotoxic effects.[1][3] This technical guide provides a comprehensive overview of Demeton-
S-methyl sulfone, including its chemical and physical properties, synthesis, metabolic

pathways, and toxicological profile. Detailed experimental protocols for its analysis are also

presented, alongside visual diagrams to elucidate key processes. This document is intended to

serve as a thorough resource for researchers and professionals involved in the study and

management of organophosphate compounds.

Chemical Identification and Properties
Demeton-S-methyl sulfone is chemically known as S-[2-(ethylsulfonyl)ethyl] O,O-dimethyl

phosphorothioate.[4] It is a sulfone derivative of Demeton-S-methyl.[5]
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Table 1: Chemical and Physical Properties of Demeton-S-methyl Sulfone

Property Value Reference

CAS Registry Number 17040-19-6 [1][5]

Molecular Formula C6H15O5PS2 [4][5][6]

Molecular Weight 262.28 g/mol [6][7]

IUPAC Name

S-[2-(ethanesulfonyl)ethyl]

O,O-dimethyl

phosphorothioate

[4]

Synonyms

Demeton-S-methylsulphon,

Dioxydemeton-S-methyl,

Isometasystox sulfone

[1][6]

Appearance
White to pale yellowish,

microcrystalline
[8]

Boiling Point 120°C at 0.03 mm Hg [8]

Vapor Pressure 0.5 × 10-3 mm Hg at 20°C [8]

Specific Gravity 1.416 at 20°C [8]

Solubility
Miscible with water; soluble in

most organic solvents
[8]

Synthesis
Demeton-S-methyl sulfone is primarily produced through the oxidation of its parent

compound, Demeton-S-methyl.[1] This conversion can also occur metabolically in plants and

animals.[9][10] The synthesis process typically involves the use of strong oxidizing agents.[1]

A general synthesis pathway involves:

Synthesis of Demeton-S-methyl: This can be achieved through the reaction of O,O-dimethyl

phosphorothioate with 2-(ethylthio)ethanol.[1]
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Oxidation: The resulting Demeton-S-methyl is then oxidized using agents like hydrogen

peroxide or peracids to convert the sulfide group to a sulfone group.[1] This reaction is

usually carried out in an organic solvent under mild heating.[1]

Purification: The final product, Demeton-S-methyl sulfone, is then purified, often through

crystallization or distillation.[1]

Biological Activity and Mechanism of Action
The primary biological activity of Demeton-S-methyl sulfone is its function as an

acetylcholinesterase (AChE) inhibitor.[1][3] By inhibiting AChE, it leads to an accumulation of

the neurotransmitter acetylcholine in synaptic clefts.[3] This results in continuous stimulation of

muscles and nerves, which can manifest as muscle twitching, paralysis, and in cases of

significant exposure, death.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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